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Compound of Interest

Compound Name: Tridecan-7-amine

Cat. No.: B1583016

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for Tridecan-
7-amine. The information is intended to support researchers, scientists, and professionals in
drug development in the safe use and management of this chemical compound. This document
outlines the physical and chemical properties, potential hazards, handling and storage
procedures, and emergency response protocols.

Chemical and Physical Properties

Tridecan-7-amine is a clear, colorless to almost colorless liquid. It is a primary amine with a
long alkyl chain, which contributes to its chemical reactivity and physical properties. A summary
of its key physical and chemical data is presented in Table 1.

Table 1: Physical and Chemical Properties of Tridecan-7-amine
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Property Value Source(s)
Molecular Formula Ci3H29oN [1]
Molecular Weight 199.38 g/mol [1]
CAS Number 22513-16-2 [2]
Appearance Colorl.ess' to Almost colorless

clear liquid
Purity >97.0% (GC)
Boiling Point 102 °C at 2 mmHg
Flash Point 113 °C
Specific Gravity 0.80 (20/20)

Refractive Index

1.44

Hazard Identification and GHS Classification

Tridecan-7-amine is classified as a hazardous substance. The primary hazards associated
with this chemical are severe skin corrosion and serious eye damage. It is also harmful if
swallowed and is very toxic to aquatic life with long-lasting effects.

Table 2: GHS Hazard Classification for Tridecan-7-amine
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Hazard Class Category Hazard Statement

H314: Causes severe skin

Skin Corrosion/Irritation 1B

burns and eye damage
Serious Eye Damage/Eye 1 H318: Causes serious eye
Irritation damage
Acute Toxicity, Oral 4 H302: Harmful if swallowed

Hazardous to the Aquatic

_ 1 H400: Very toxic to aquatic life
Environment, Acute Hazard
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic Hazard with long lasting effects

Toxicity Data

Quantitative toxicity data for Tridecan-7-amine is limited. However, an acute toxicity estimate
for oral exposure is available. For context, toxicity data for a structurally related compound,
Ditridecylamine, is also provided.

Table 3: Acute Toxicity Data

Substance Exposure Route Species Value

Acute Toxicity

Tridecylamine Oral - )
Estimate: 500.1 mg/kg

Ditridecylamine Oral Rat LD50: 9.85 mL/kg[3]

Ditridecylamine Dermal Rabbit LD50: 3.54 mL/kg[3]

Experimental Protocol: Safe Handling in a
Laboratory Setting

The following protocol outlines the necessary precautions and procedures for the safe handling
of Tridecan-7-amine in a research environment.
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4.1. Engineering Controls
o Work with Tridecan-7-amine should be conducted in a well-ventilated area.
» A chemical fume hood is required for all procedures that may generate vapors or aerosols.

e An eyewash station and a safety shower must be readily accessible in the immediate work
area.

4.2. Personal Protective Equipment (PPE)
o Eye and Face Protection: Chemical safety goggles and a face shield are mandatory.
e Skin Protection:

o Wear a flame-retardant laboratory coat.

o Chemically resistant gloves (e.g., nitrile rubber, neoprene) must be worn. Inspect gloves
for integrity before each use.

o Ensure complete skin coverage by wearing long pants and closed-toe shoes.

o Respiratory Protection: If working outside of a fume hood or if there is a risk of inhalation, a
NIOSH-approved respirator with an organic vapor cartridge is required.

4.3. Handling Procedures

» Avoid direct contact with the skin, eyes, and clothing.
e Do not inhale vapors or mists.

e Use only in a chemical fume hood.

e When transferring, use a funnel to prevent splashing.
e Do not eat, drink, or smoke in the laboratory.

o Wash hands thoroughly with soap and water after handling and before leaving the laboratory.
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o Keep the container tightly closed when not in use.

4.4. Storage

Store in a cool, dry, and well-ventilated area away from incompatible materials such as
strong oxidizing agents and acids.

Keep containers tightly closed to prevent exposure to moisture and air, as the substance is
noted to be air-sensitive and hygroscopic.

Store under an inert atmosphere (e.g., nitrogen or argon) for long-term storage to maintain
purity.

Emergency Procedures

5.1. First Aid Measures

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

In case of skin contact: Immediately flush skin with plenty of water for at least 15 minutes
while removing contaminated clothing and shoes. Seek immediate medical attention.

If inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, give artificial respiration. If breathing is difficult, give oxygen. Seek
immediate medical attention.

If swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek immediate medical attention.

5.2. Spill Response

In the event of a spill, follow the workflow outlined in the diagram below.
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Evacuate Immediate Area

'

Alert Supervisor and
Safety Officer

Don Appropriate PPE

Contain the Spill with
Absorbent Material

Neutralize (if applicable and safe)

Collect Absorbed Material
into a Labeled Waste Container

Decontaminate the Spill Area

Dispose of Waste According to
Institutional Protocols

Complete a Spill Report

End of Response

Click to download full resolution via product page

Caption: Workflow for a chemical spill response.
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Disposal Considerations

All waste generated from the use of Tridecan-7-amine, including contaminated materials, must
be disposed of as hazardous waste. Follow all federal, state, and local regulations for
hazardous waste disposal. Do not dispose of this chemical down the drain or in the general
trash.

This technical guide is intended to provide comprehensive safety and handling information for
Tridecan-7-amine. It is imperative that all users of this chemical are thoroughly trained in its
proper handling and are aware of the potential hazards. Always refer to the most current Safety
Data Sheet (SDS) for this product before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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